Withangulatin A

Specification

• Description: Withangulatin a belongs to the class of organic compounds known as withanolides and derivatives. These are c28 steroids structurally characterized by an ergostane skeleton usually functionalized at carbons 1, 22 and 26 to form a lactone ring. Withangulatin a exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Withangulatin a has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, withangulatin a is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, withangulatin a can be found in fruits and herbs and spices. This makes withangulatin a a potential biomarker for the consumption of these food products.
• CAS No.: 120824-03-5
• Molecular Formula: C30H38O8
• Molecular Weight: 526.6 g/mol
• IUPAC Name: [(1S,2R,6S,7R,9R,11R,12R,13S,16R)-15-[(1S)-1-[(2R)-4,5-dimethyl-6-oxo-2,3-dihydropyran-2-yl]ethyl]-6,12-dihydroxy-2,16-dimethyl-3-oxo-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadeca-4,14-dien-13-yl] acetate
• Standard InChI: InChI=1S/C30H38O8/c1-14-11-21(37-26(34)15(14)2)16(3)19-12-24(36-17(4)31)29(35)20-13-25-30(38-25)23(33)8-7-22(32)28(30,6)18(20)9-10-27(19,29)5/h7-8,12,16,18,20-21,23-25,33,35H,9-11,13H2,1-6H3/t16-,18-,20+,21+,23-,24-,25+,27+,28-,29-,30+/m0/s1
• Standard InChI Key: PLPXOWZTDPJPHC-ISIACCJKSA-N
• Isomeric SMILES: CC1=C(C(=O)O[C@H](C1)[C@@H](C)C2=C[C@@H]([C@@]3([C@@]2(CC[C@H]4[C@H]3C[C@@H]5[C@]6([C@@]4(C(=O)C=C[C@@H]6O)C)O5)C)O)OC(=O)C)C
• SMILES: CC1=C(C(=O)OC(C1)C(C)C2=CC(C3(C2(CCC4C3CC5C6(C4(C(=O)C=CC6O)C)O5)C)O)OC(=O)C)C
• Canonical SMILES: CC1=C(C(=O)OC(C1)C(C)C2=CC(C3(C2(CCC4C3CC5C6(C4(C(=O)C=CC6O)C)O5)C)O)OC(=O)C)C
• Melting Point: 152-153°C